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Compound of Interest

Compound Name: 2-Bromo-1,3-butadiene

Cat. No.: B159164

2-Bromo-1,3-butadiene: A Core Technical
Overview

This guide provides essential chemical data for 2-Bromo-1,3-butadiene, a compound relevant
to researchers and professionals in drug development and chemical synthesis. The information
is presented to facilitate quick reference and integration into research workflows.

Chemical Identity and Properties

2-Bromo-1,3-butadiene is a halogenated diene with key properties summarized below. This
data is crucial for reaction stoichiometry, analytical characterization, and safety assessments.

Identifier Value Source
Molecular Formula C4H5Br [1112][3][4]
Molecular Weight 132.99 g/mol [1][21[4]
Exact Mass 131.95746 Da [1112][3]
CAS Number 1822-86-2 [11121131[4]

Logical Relationship of Chemical Data
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The fundamental properties of a chemical compound, such as its formula and weight, are
intrinsically linked. The molecular formula dictates the elemental composition, which in turn is
used to calculate the molecular weight. This relationship is foundational in chemistry.
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Caption: Relationship between elemental composition, molecular formula, and molecular
weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-1,3-butadiene | C4H5Br | CID 12302090 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Page loading... [wap.guidechem.com]

3. lookchem.com [lookchem.com]

4. lookchem.com [lookchem.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b159164?utm_src=pdf-body-img
https://www.benchchem.com/product/b159164?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1_3-butadiene
https://wap.guidechem.com/encyclopedia/2-bromo-1-3-butadiene-dic436767.html
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [2-Bromo-1,3-butadiene molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159164#2-bromo-1-3-butadiene-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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